Cas no 774575-30-3 (2-(3-Chloro-4-fluorophenoxy)acetohydrazide)

• Product Name: 2-(3-Chloro-4-fluorophenoxy)acetohydrazide
• CAS No: 774575-30-3
• MF: C₈H₈ClFN₂O₂
• MW: 218.612724304199
• MDL: MFCD03423112
• CID: 3058090
• PubChem ID: 17255525
• Update Time: 2025-10-11

2-(3-Chloro-4-fluorophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-fluoro-phenoxy)-acetic acid hydrazide
• MFCD03423112
• SB86075
• 2-(3-chloro-4-fluorophenoxy)acetohydrazide
• BBL017602
• 774575-30-3
• AKOS000305328
• CS-0317190
• VS-06319
• STK463049
• H22149
• DTXSID901234514
• 2-(3-Chloro-4-fluorophenoxy)acetic acid hydrazide
• ALBB-002545
• 2-(3-Chloro-4-fluorophenoxy)acetohydrazide

• MDL： MFCD03423112
• Inchi： 1S/C8H8ClFN2O2/c9-6-3-5(1-2-7(6)10)14-4-8(13)12-11/h1-3H,4,11H2,(H,12,13)
• InChI Key： WNOZXWXSEMYETA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC(NN)=O)F

Computed Properties

• Exact Mass: 218.0258334Da
• Monoisotopic Mass: 218.0258334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(3-Chloro-4-fluorophenoxy)acetohydrazide

Recent Advances in the Study of 2-(3-Chloro-4-fluorophenoxy)acetohydrazide (CAS: 774575-30-3)

The compound 2-(3-Chloro-4-fluorophenoxy)acetohydrazide (CAS: 774575-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its unique phenoxy and chloro-fluoro substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, particularly in the context of antimicrobial and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 2-(3-Chloro-4-fluorophenoxy)acetohydrazide, highlighting its improved yield and purity through novel catalytic methods. The research team employed a combination of NMR spectroscopy and mass spectrometry to confirm the compound's structural integrity, paving the way for its scalable production. This advancement is critical for further preclinical and clinical evaluations.

In the realm of antimicrobial research, 2-(3-Chloro-4-fluorophenoxy)acetohydrazide has demonstrated potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). A recent Antimicrobial Agents and Chemotherapy publication reported its mechanism of action involves inhibition of bacterial cell wall synthesis, akin to beta-lactam antibiotics but with a distinct binding affinity. This finding suggests its potential as a lead compound for developing next-generation antibiotics.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's anticancer properties. Using in vitro models, researchers observed that 2-(3-Chloro-4-fluorophenoxy)acetohydrazide induces apoptosis in colorectal cancer cells by modulating the PI3K/AKT signaling pathway. The study also noted its selective cytotoxicity, sparing normal cells, which underscores its therapeutic window advantage.

Despite these promising findings, challenges remain in the clinical translation of 2-(3-Chloro-4-fluorophenoxy)acetohydrazide. Pharmacokinetic studies indicate moderate bioavailability, prompting ongoing research into prodrug formulations and nano-delivery systems to enhance its absorption and distribution. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 2-(3-Chloro-4-fluorophenoxy)acetohydrazide (CAS: 774575-30-3) represents a versatile scaffold with dual antimicrobial and anticancer capabilities. Its recent advancements in synthesis, mechanistic elucidation, and biological evaluation position it as a compelling candidate for further drug development. Future research should prioritize overcoming its pharmacokinetic limitations and expanding its therapeutic applications through targeted modifications.